![molecular formula C11H24Cl2N2O2 B1435587 3-[1,4]Diazepan-1-yl-2,2-dimethylpropionic acid methyl ester dihydrochloride CAS No. 2204912-89-8](/img/structure/B1435587.png)
3-[1,4]Diazepan-1-yl-2,2-dimethylpropionic acid methyl ester dihydrochloride
Overview
Description
3-[1,4]Diazepan-1-yl-2,2-dimethylpropionic acid methyl ester dihydrochloride, also known as MDDP, is a synthetic compound that has been studied extensively in scientific research due to its potential to act as a novel drug target. MDDP is a derivative of diazepam, a benzodiazepine commonly used to treat anxiety and insomnia. MDDP has been found to possess a variety of physiological and biochemical effects, and its potential applications in laboratory experiments are also being explored.
Scientific Research Applications
Pharmaceutical Testing
This compound is utilized in pharmaceutical testing where high-quality reference standards are essential for accurate results . It’s particularly important in the development of new drugs, where precise measurement and consistency are crucial.
Proteomics Research
In proteomics, which is the large-scale study of proteins, this compound is used due to its specific molecular formula and weight, which are significant in the analysis of protein structures and functions .
Analytical Chemistry
In analytical chemistry, this compound is used for calibration and as a standard in chromatographic analysis due to its stable and well-defined properties .
properties
IUPAC Name |
methyl 3-(1,4-diazepan-1-yl)-2,2-dimethylpropanoate;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2.2ClH/c1-11(2,10(14)15-3)9-13-7-4-5-12-6-8-13;;/h12H,4-9H2,1-3H3;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZQVAWAVOIJVFA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN1CCCNCC1)C(=O)OC.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[1,4]Diazepan-1-yl-2,2-dimethylpropionic acid methyl ester dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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